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Compound of Interest

Compound Name: Isoprothiolane-d4

Cat. No.: B12417466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoprothiolane-d4, a deuterated

analog of the systemic fungicide Isoprothiolane. This document details its typical certificate of

analysis specifications, analytical methodologies for purity determination, and its fungicidal

mechanism of action. Isoprothiolane-d4 serves as a critical internal standard for the

quantitative analysis of Isoprothiolane in various matrices, including environmental and

biological samples, utilizing techniques such as Gas Chromatography-Mass Spectrometry (GC-

MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2]

Certificate of Analysis and Purity
A Certificate of Analysis (CoA) for Isoprothiolane-d4 provides essential information regarding

its identity and quality. While specific values may vary between lots and suppliers, a typical CoA

will include the data presented in the tables below. Certified reference materials are often

produced and certified in accordance with ISO/IEC 17025 and ISO 17034, ensuring traceability

and reliability of the provided data.[3]

Physicochemical Properties
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Property Value Reference

Chemical Name

diisopropyl 2-(4,4,5,5-

tetradeuterio-1,3-dithiolan-2-

ylidene)propanedioate

[4]

CAS Number 1715020-82-8 [4][5]

Unlabeled CAS Number 50512-35-1 [4][6]

Molecular Formula C₁₂H₁₄D₄O₄S₂ [2][6]

Molecular Weight 294.42 g/mol [2][6]

Appearance White, crystalline powder [7]

Solubility

Sparingly soluble in water;

highly soluble in organic

solvents (e.g., acetone,

xylene)

[8]

Purity and Analytical Data
Parameter Specification Method

Purity ≥98.0%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Purity

Not typically specified, but high

deuterium incorporation is

expected.

Mass Spectrometry (MS) or

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Identity Confirmation Conforms to the structure NMR, MS

Experimental Protocols
The determination of purity and identity of Isoprothiolane-d4 involves standard analytical

techniques. The following are generalized protocols based on common practices for the

analysis of small molecules and pesticide reference standards.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is employed to assess the chemical purity of Isoprothiolane-d4 by separating it

from any non-deuterated Isoprothiolane and other impurities.

1. Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector.

2. Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water is typically used.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at a specified wavelength (e.g., 245 nm).

Column Temperature: 30 °C.

3. Sample Preparation:

Accurately weigh a small amount of Isoprothiolane-d4 and dissolve it in a suitable solvent,

such as acetonitrile, to a known concentration (e.g., 1 mg/mL).

Further dilute the stock solution to a working concentration (e.g., 10 µg/mL) with the mobile

phase.

4. Analysis:

Inject the prepared sample onto the HPLC system.

The purity is calculated by dividing the peak area of Isoprothiolane-d4 by the total peak

area of all components in the chromatogram.
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Identity Confirmation by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of Isoprothiolane-d4 and to

provide evidence of its structure.

1. Instrumentation:

Mass spectrometer, often coupled with a gas chromatograph (GC-MS) or liquid

chromatograph (LC-MS).

2. Method:

Ionization: Electrospray ionization (ESI) for LC-MS or electron ionization (EI) for GC-MS.

Mass Analyzer: Quadrupole, time-of-flight (TOF), or Orbitrap.

Mode: Positive or negative ion mode, depending on the compound's properties.

3. Sample Preparation:

Prepare a dilute solution of Isoprothiolane-d4 in a suitable volatile solvent (e.g., methanol

or acetonitrile).

4. Analysis:

Introduce the sample into the mass spectrometer.

The resulting mass spectrum should show a prominent peak corresponding to the molecular

ion ([M]+ or [M+H]+) of Isoprothiolane-d4 (m/z ≈ 294.42).

The fragmentation pattern can also be compared to that of a non-deuterated standard to

confirm the structure.

Mechanism of Action and Signaling Pathways
Isoprothiolane is a systemic fungicide with both protective and curative action, primarily used to

control rice blast disease caused by the fungus Pyricularia oryzae.[7][8][9] Its deuterated form,
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Isoprothiolane-d4, is expected to have the same biological mechanism. The mode of action

involves the inhibition of phospholipid biosynthesis in the fungal cells.[9]

Specifically, Isoprothiolane is classified under the FRAC (Fungicide Resistance Action

Committee) code F2, which targets lipid metabolism and/or biosynthesis.[10] It is believed to

interfere with the methylation of phospholipids, a crucial step in membrane synthesis and

function.[10] Furthermore, it disrupts the biosynthesis of polyunsaturated fatty acids, leading to

lipid peroxidation and subsequent damage to the fungal cell membranes.[8] This disruption of

membrane integrity ultimately inhibits the penetration and elongation of the infecting hyphae of

the fungus.[7]
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Caption: Mechanism of action of Isoprothiolane in fungal cells.

The following diagram illustrates the typical workflow for the analysis of Isoprothiolane-d4.
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Caption: General workflow for the analysis of Isoprothiolane-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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